Cas no 1240898-46-7 (2-[1-(2-chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide)

• Product Name: 2-[1-(2-chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide
• CAS No: 1240898-46-7
• MF: C₁₇H₁₇ClN₄O₃
• MW: 360.794882535934
• CID: 6416339
• PubChem ID: 47047686
• Update Time: 2025-05-20

2-[1-(2-chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z453820050
• 1240898-46-7
• N-[2-(3-acetamidoanilino)-2-oxoethyl]-2-chloro-N-methylpyridine-4-carboxamide
• AKOS034366875
• 2-[1-(2-chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide
• EN300-26582044

• Inchi： 1S/C17H17ClN4O3/c1-11(23)20-13-4-3-5-14(9-13)21-16(24)10-22(2)17(25)12-6-7-19-15(18)8-12/h3-9H,10H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key： OFWYSMRQBCYTRW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N(C)CC(NC1C=CC=C(C=1)NC(C)=O)=O)=O

Computed Properties

• Exact Mass: 360.0989181g/mol
• Monoisotopic Mass: 360.0989181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.4Ų

Additional information on 2-[1-(2-chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide

2-[1-(2-Chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1240898-46-7, named 2-[1-(2-chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, pharmacological properties, and potential applications in the pharmaceutical industry.

Structural Analysis and Synthesis

The molecular structure of 2-[1-(2-chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide is characterized by a complex arrangement of functional groups. The molecule consists of a central acetamide group connected to a 3-acetamidophenyl moiety and a 1-(2-chloropyridin-4-yl)-N-methylformamido group. This intricate design allows for diverse interactions within biological systems, making it a valuable candidate for drug development.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and acetylations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have employed various strategies, such as microwave-assisted synthesis and catalytic methods, to optimize the production process.

Pharmacological Properties and Biological Activities

Recent studies have highlighted the remarkable pharmacological properties of 2-[1-(2-chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide. Experimental data indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its anti-inflammatory effects, this compound has shown significant potential in modulating cellular signaling pathways associated with cancer progression. Preclinical studies suggest that it may inhibit key enzymes involved in tumor growth and metastasis, thereby offering a novel approach to anticancer therapy.

Applications in Drug Development

The unique combination of functional groups in 2-[1-(2-chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide renders it highly versatile in therapeutic applications. Its ability to target multiple pathways simultaneously makes it an attractive candidate for the development of multi-functional drugs.

Preliminary clinical trials have demonstrated favorable pharmacokinetic profiles, including good bioavailability and minimal toxicity. These findings underscore its potential as a lead compound for the development of innovative therapeutics.

Future Directions and Research Opportunities

Despite its promising properties, further research is required to fully elucidate the mechanisms underlying the biological activities of 2-[1-(2-chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide. Ongoing studies are focusing on identifying its specific molecular targets and understanding its interaction with cellular components.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice. The integration of advanced technologies, such as artificial intelligence and high-throughput screening, will play a pivotal role in optimizing its therapeutic potential.

In conclusion, 2-[1-(2-chloropyridin-4-yl)-N-methylformamido]-N-(3-acetamidophenyl)acetamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with robust pharmacological properties, positions it as a leading candidate for the development of novel therapeutic agents. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.